Cas no 586389-91-5 (BORONIC ACID, [4-[(4-CHLOROPHENYL)METHOXY]-2-FLUOROPHENYL]-)
586389-91-5 structure
Product Name:BORONIC ACID, [4-[(4-CHLOROPHENYL)METHOXY]-2-FLUOROPHENYL]-
CAS No:586389-91-5
MF:C13H11BClFO3
MW:280.487046480179
CID:3398935
PubChem ID:65203618
Update Time:2025-04-21
BORONIC ACID, [4-[(4-CHLOROPHENYL)METHOXY]-2-FLUOROPHENYL]- Chemical and Physical Properties
Names and Identifiers
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- BORONIC ACID, [4-[(4-CHLOROPHENYL)METHOXY]-2-FLUOROPHENYL]-
- Boronic acid, [4-[(4-chlorophenyl)methoxy]-2-fluorophenyl]- (9CI)
- AKOS014537699
- (4-((4-Chlorobenzyl)oxy)-2-fluorophenyl)boronic acid
- DTXSID901190940
- 586389-91-5
-
- Inchi: 1S/C13H11BClFO3/c15-10-3-1-9(2-4-10)8-19-11-5-6-12(14(17)18)13(16)7-11/h1-7,17-18H,8H2
- InChI Key: HSFVVEFJKJHCCC-UHFFFAOYSA-N
- SMILES: C1(B(O)O)=CC=C(OCC2=CC=C(Cl)C=C2)C=C1F
Computed Properties
- Exact Mass: 280.0473802Da
- Monoisotopic Mass: 280.0473802Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 275
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.7Ų
BORONIC ACID, [4-[(4-CHLOROPHENYL)METHOXY]-2-FLUOROPHENYL]- Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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